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Compound of Interest

Compound Name:
3-(4-Chlorophenyl)-3',4'-

difluoropropiophenone

CAS No.: 898788-47-1

Cat. No.: B1327594

Get Quote

Technical Monograph: 3-(4-Chlorophenyl)-3',4'-difluoropropiophenone

Executive Summary & Structural Significance
3-(4-Chlorophenyl)-3',4'-difluoropropiophenone (IUPAC: 3-(4-chlorophenyl)-1-(3,4-

difluorophenyl)propan-1-one) represents a "privileged scaffold" in medicinal chemistry,

specifically within the dihydrochalcone class.

This molecule is rarely a final drug substance but serves as a high-value intermediate for

synthesizing CNS-active agents, kinase inhibitors, and metabolic enzyme modulators. Its

structural architecture combines two critical design elements:

Metabolic Blocking: The para-chloro substitution on the distal phenyl ring effectively blocks

CYP450-mediated oxidation at the most reactive site, extending half-life (

).
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Bioisosteric Modulation: The 3,4-difluoro substitution on the benzoyl ring lowers the electron

density of the aromatic system without introducing significant steric bulk (unlike methyl or

nitro groups), modulating the lipophilicity (

) and enhancing penetration across the Blood-Brain Barrier (BBB).

Physicochemical Profile
The following data points are essential for formulation and synthetic planning.

Property
Value
(Estimated/Experimental)

Significance

Molecular Formula Core composition

Molecular Weight 266.70 g/mol
Fragment-based drug design

compliant

LogP (Predicted) 4.1 – 4.4

High lipophilicity; likely requires

solubility enhancers for

bioassays

H-Bond Acceptors 3 (1 Carbonyl, 2 Fluorines)
Moderate receptor interaction

potential

H-Bond Donors 0 Good membrane permeability

Rotatable Bonds 4
Flexible linker allows induced-

fit binding

Melting Point 68–72 °C (Typical for analogs) Solid handling characteristics

Synthetic Methodology: The "Chalcone Route"
While Friedel-Crafts acylation is theoretically possible, it suffers from regioselectivity issues on

the difluorobenzene ring. The most robust, scalable, and chemically distinct pathway is the

Claisen-Schmidt Condensation followed by Chemoselective Reduction.

Reaction Logic
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Step 1 (Condensation): 3,4-Difluoroacetophenone is condensed with 4-chlorobenzaldehyde.

The acetophenone acts as the nucleophile (enolate) and the aldehyde as the electrophile.

Step 2 (Reduction): The resulting

-unsaturated ketone (chalcone) is reduced.

Critical Challenge: Reducing the alkene (

) without reducing the ketone (

) or hydrogenolyzing the aryl-chloride (

).

Visual Workflow (DOT Diagram)

Critical Control Point3,4-Difluoroacetophenone
(Nucleophile)

Chalcone Intermediate
(Enone)

 NaOH, EtOH
0°C to RT

4-Chlorobenzaldehyde
(Electrophile)

Target:
3-(4-Chlorophenyl)-

3',4'-difluoropropiophenone

 H2 (1 atm), Pd/C
(Stop at 1 eq uptake)

Click to download full resolution via product page

Caption: Two-step synthesis via Claisen-Schmidt condensation. The reduction step requires

precise monitoring to prevent dehalogenation.

Detailed Experimental Protocol
Safety Precaution:Fluorinated aromatics can be skin irritants. 4-Chlorobenzaldehyde is toxic.

Perform all reactions in a fume hood.

Phase 1: Synthesis of the Chalcone Intermediate
(E)-3-(4-chlorophenyl)-1-(3,4-difluorophenyl)prop-2-en-1-one

Reagents:
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3,4-Difluoroacetophenone (10 mmol, 1.56 g)

4-Chlorobenzaldehyde (10 mmol, 1.41 g)

Sodium Hydroxide (NaOH), 10% aqueous solution (5 mL)

Ethanol (95%, 20 mL)

Procedure:

Dissolve the acetophenone and benzaldehyde in ethanol in a 100 mL round-bottom flask.

Cool the mixture to 0–5 °C in an ice bath.

Add the NaOH solution dropwise over 10 minutes with vigorous stirring.

Allow the reaction to warm to room temperature and stir for 4–6 hours. Self-Validation: A

heavy precipitate (yellow/off-white) should form.

TLC Check: (Mobile phase: 20% EtOAc/Hexane). The starting aldehyde spot should

disappear.

Workup: Pour the mixture into 100 mL of ice water containing 2 mL of HCl (to neutralize

base). Filter the precipitate.[1][2][3]

Purification: Recrystallize from hot ethanol.

Phase 2: Chemoselective Hydrogenation
Targeting the alkene while sparing the ketone and aryl-chloride.

Reagents:

Chalcone Intermediate (from Phase 1)

10% Pd/C (5 mol%)

Ethyl Acetate (Solvent)[3]
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Hydrogen Balloon (1 atm)

Procedure:

Dissolve the chalcone in Ethyl Acetate.

Add the Pd/C catalyst carefully (under Nitrogen/Argon flow to prevent ignition).

Purge the flask with

gas.

Stir vigorously at room temperature.

Critical Control: Monitor via TLC every 15 minutes. The reaction usually completes in 30–

60 minutes.

Stop immediately upon disappearance of the starting material to prevent reduction of the

Carbonyl (

) or removal of the Chlorine (

).

Alternative (Safer for Chlorine retention): Use Zinc dust (5 eq) in Acetic Acid at reflux for 2

hours. This method selectively reduces the

-double bond without touching the aryl chloride.

Structural Activity & Pharmacophore Mapping
Understanding why this structure is built this way is crucial for application scientists.
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3-(4-Chlorophenyl)-3',4'-difluoropropiophenone
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4-Chloro Substituent
(CYP Blocking / Halogen Bond)

Ethylene Bridge
(Flexible Spacer)
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Caption: Structure-Activity Relationship (SAR) map highlighting the functional roles of specific

moieties.

The Difluoro-phenyl ring: Fluorine acts as a bioisostere for hydrogen but with high

electronegativity. The 3,4-substitution pattern makes the ring electron-deficient, potentially

increasing

stacking interactions with electron-rich residues (e.g., Tryptophan, Phenylalanine) in the
target protein binding pocket.

The Propyl Linker: Provides the necessary distance (approx 4–5 Å) between the two

aromatic domains, often critical for spanning the "gorge" of an enzyme active site.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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